Cas no 1797844-27-9 (4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1797844-27-9
• MF: C₁₉H₂₂N₂O₆S₂
• MW: 438.517782688141
• CID: 5374555
• Update Time: 2025-10-30

4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[[3-[(4-Methoxyphenyl)sulfonyl]-1-azetidinyl]carbonyl]-N,N-dimethylbenzenesulfonamide
• 4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C19H22N2O6S2/c1-20(2)29(25,26)17-8-4-14(5-9-17)19(22)21-12-18(13-21)28(23,24)16-10-6-15(27-3)7-11-16/h4-11,18H,12-13H2,1-3H3
• InChI Key： YFVBWHSODSRSDH-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C(N2CC(S(C3=CC=C(OC)C=C3)(=O)=O)C2)=O)C=C1

Experimental Properties

• Density: 1.388±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.7±65.0 °C(Predicted)
• pka: -4.96±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1797844-27-9 and Product Name: 4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide

The compound with the CAS number 1797844-27-9 and the product name 4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates a 4-methoxybenzenesulfonyl group, which is known for its ability to enhance binding affinity and selectivity in drug design. Additionally, the presence of an azetidine-1-carbonyl moiety suggests a potential role in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction.

Recent research has highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. The N,N-dimethylbenzene-1-sulfonamide component of this compound contributes to its stability and bioavailability, making it a promising candidate for further investigation. Studies have shown that sulfonamides can act as effective scaffolds for designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound may confer unique pharmacological activities that are yet to be fully explored.

The 4-methoxybenzenesulfonyl group is particularly noteworthy, as it is often employed in medicinal chemistry to improve solubility and metabolic stability. This moiety can also participate in hydrogen bonding interactions, which are crucial for achieving high binding affinity to biological targets. The combination of these features makes this compound an intriguing candidate for further development in drug discovery programs.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies suggest that this compound may interact with various protein targets, including enzymes and receptors involved in critical physiological processes. The azetidine-1-carbonyl group is particularly interesting, as it has been shown to modulate the activity of several enzymes by acting as a competitive inhibitor. This structural feature could be exploited to develop drugs with high specificity and low toxicity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have allowed chemists to streamline these processes, making it feasible to produce large quantities of the compound for further testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

Preclinical studies are essential for evaluating the safety and efficacy of new drug candidates. Initial experiments with this compound have shown promising results in cell-based assays, where it demonstrated inhibitory activity against several disease-relevant targets. These findings warrant further investigation into its potential therapeutic applications. Researchers are exploring various formulations and delivery systems to optimize its pharmacokinetic properties.

The role of sulfonamide derivatives in modern medicine cannot be overstated. These compounds have a long history of success in treating a wide range of diseases, from infections to chronic conditions. The unique structural features of this particular compound position it as a valuable asset in the ongoing quest for novel therapeutics. By leveraging cutting-edge synthetic techniques and computational tools, scientists are paving the way for more effective and targeted treatments.

As research progresses, it is expected that new applications for this compound will emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical reality. The integration of interdisciplinary approaches will accelerate the development of innovative drugs that address unmet medical needs.

In conclusion, the compound with CAS number 1797844-27-9 and the product name 4-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. Continued investigation into this compound holds great promise for advancing our understanding of disease mechanisms and developing new therapeutic strategies.